Cas no 81853-96-5 ( )

• Product Name: &nbsp
• CAS No: 81853-96-5
• MF: C₁₁H₅Cl₃OS
• MW: 291.580798864365
• CID: 987178
• PubChem ID: 350494
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• (5-chlorothiophen-2-yl)-(2,4-dichlorophenyl)methanone
• (5-chloro-[2]thienyl)-(2,4-dichloro-phenyl)-ketone
• 81853-96-5
• (5-chlorothiophen-2-yl)(2,4-dichlorophenyl)methanone
• DTXSID90325572
• NSC511709
• NSC-511709
•  

• Inchi： 1S/C11H5Cl3OS/c12-6-1-2-7(8(13)5-6)11(15)9-3-4-10(14)16-9/h1-5H
• InChI Key： DCRLHRJOGPHYMY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1=CC=C(S1)Cl)=O)Cl

Computed Properties

• Exact Mass: 289.912669g/mol
• Monoisotopic Mass: 289.912669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 45.3Ų